Cas no 5379-97-5 (diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate)

diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate Properties

Names and Identifiers

• diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
• diethyl 2-acetamido-2-(1H-indol-3-ylmethyl)propanedioate
• Diethyl acetamido(1H-indol-3-ylmethyl)malonate
• propanedioic acid, 2-(acetylamino)-2-(1H-indol-3-ylmethyl)-, diethyl ester
• SCHEMBL13911074
• N-acetyl-alpha,alpha-di(ethoxycarbonyl)tryptamine
• Diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
• 4-22-00-06882 (Beilstein Handbook Reference)
• DTXSID10202073
• NSC 28328
• 5379-97-5
• BRN 0338581
• Propanedioic acid, (acetylamino)(1H-indol-3-ylmethyl)-, diethyl ester
• NSC-28328
• NSC28328
• +Expand

• InChIKey： MTHSUWOVPABBJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H22N2O5/c1-4-24-16(22)18(20-12(3)21,17(23)25-5-2)10-13-11-19-15-9-7-6-8-14(13)15/h6-9,11,19H,4-5,10H2,1-3H3,(H,20,21)
• SMILES： CCOC(=O)C(CC1=CNC2=CC=CC=C21)(C(=O)OCC)NC(=O)C

Computed Properties

• Exact Mass: 346.15296
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 346.153
• Heavy Atom Count: 25
• Complexity: 490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 97.49
• Refractive Index: 1.573
• Boiling Point: 551.3°C at 760 mmHg
• Flash Point: 287.2°C
• Density: 1.238